2-Bromo-4-chloro-6-fluoroaniline
Overview
Description
2-Bromo-4-chloro-6-fluoroaniline is a compound with the formula C6H4BrClFN. It has a molecular weight of 224.458 . It is an aniline derivative .
Molecular Structure Analysis
The molecular structure of 2-Bromo-4-chloro-6-fluoroaniline consists of a benzene ring substituted with bromo, chloro, fluoro, and amino groups . The IUPAC Standard InChIKey is LIBGMUMMWYKJSC-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
2-Bromo-4-chloro-6-fluoroaniline is a pink to brown crystalline solid . It has a melting point of 54-58 °C .Scientific Research Applications
Preparation of Bradykinin Antagonist
2-Bromo-4-chloro-6-fluoroaniline may be used in the preparation of fragment A of an orally bioavailable and CNS penetrant bradykinin antagonist . Bradykinin antagonists have potential therapeutic applications in treating diseases like inflammation and pain .
Safety and Handling
While not a scientific application, it’s important to note the safety and handling procedures for 2-Bromo-4-chloro-6-fluoroaniline. It’s harmful if swallowed, in contact with skin, or if inhaled. It causes serious eye irritation, respiratory irritation, and skin irritation . Protective measures such as wearing gloves, protective clothing, eye protection, and face protection are recommended .
Safety and Hazards
properties
IUPAC Name |
2-bromo-4-chloro-6-fluoroaniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4BrClFN/c7-4-1-3(8)2-5(9)6(4)10/h1-2H,10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HBHBARSMRVAINH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1F)N)Br)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4BrClFN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50371212 |
Source
|
| Record name | 2-Bromo-4-chloro-6-fluoroaniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50371212 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
224.46 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-4-chloro-6-fluoroaniline | |
CAS RN |
195191-47-0 |
Source
|
| Record name | 2-Bromo-4-chloro-6-fluorobenzenamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=195191-47-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Bromo-4-chloro-6-fluoroaniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50371212 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of 2-Bromo-4-chloro-6-fluoroaniline in the synthesis of 4-bromo-6-chloro-1H-indazole?
A1: 2-Bromo-4-chloro-6-fluoroaniline serves as a crucial precursor in the multi-step synthesis of 4-bromo-6-chloro-1H-indazole. It undergoes diazotization with sodium nitrite, followed by a reaction with formaldoxime to yield 2-bromo-4-chloro-6-fluorobenzaldehyde. This aldehyde then reacts with hydrazine hydrate to produce the final product, 4-bromo-6-chloro-1H-indazole [].
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